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Compound of Interest

Compound Name: rac Galaxolidone Lactol

Cat. No.: B15287534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
rac-Galaxolidone Lactol, a cyclic hemiacetal, is a primary and notably stable metabolite and

degradation product of Galaxolide (HHCB), a widely used synthetic polycyclic musk fragrance.

The stability of fragrance ingredients and their degradation products is a critical aspect of

product formulation and safety assessment in the cosmetic and pharmaceutical industries. This

technical guide provides a comprehensive overview of the known stability and degradation

pathways of rac-Galaxolidone Lactol, drawing from studies on its parent compound,

Galaxolide, and general principles of lactone and cyclic hemiacetal chemistry. Understanding

these pathways is essential for developing stable formulations and for the toxicological

assessment of its degradants.

Physicochemical Properties
A summary of the key physicochemical properties of rac-Galaxolidone Lactol is presented in

Table 1.

Table 1: Physicochemical Properties of rac Galaxolidone Lactol
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Property Value Source

IUPAC Name

4,6,6,7,8,8-hexamethyl-

1,3,4,7-

tetrahydrocyclopenta[g]isochro

men-1-ol

PubChem

CAS Number 946845-14-3 PubChem

Molecular Formula C₁₈H₂₆O₂ PubChem

Molecular Weight 274.40 g/mol PubChem

Appearance
Not specified in literature; likely

a white to off-white solid
Inferred

Solubility
Expected to have low aqueous

solubility

Inferred from lipophilic parent

compound

Stability Profile and Degradation Pathways
Forced degradation studies are crucial for understanding the intrinsic stability of a molecule.

While specific quantitative data for the forced degradation of rac-Galaxolidone Lactol is not

readily available in the public domain, its stability can be inferred from studies on Galaxolide

and the general chemical behavior of related structures. The primary degradation pathways of

concern are hydrolysis, oxidation, and photolysis.

Hydrolytic Degradation
Lactols, being cyclic hemiacetals, exist in equilibrium with their open-chain hydroxy aldehyde

form. This equilibrium is susceptible to both acid and base catalysis, which can lead to further

degradation.

Acid-Catalyzed Hydrolysis: Under acidic conditions, the ether oxygen of the lactol can be

protonated, facilitating ring-opening to form the hydroxy aldehyde. This aldehyde can then

undergo further reactions.

Base-Catalyzed Hydrolysis: In basic media, the hydroxyl group can be deprotonated, which

can also promote ring-opening.
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The likely initial step in the hydrolytic degradation of rac-Galaxolidone Lactol is the ring-opening

to its corresponding hydroxy aldehyde, as depicted in the pathway diagram below.

Oxidative Degradation
Studies on the parent compound, Galaxolide, have shown that oxidative stress (e.g., using

ozone or hydrogen peroxide) leads to the formation of Galaxolidone (HHCB-lactone) and its

hydroxylated derivatives.[1][2] It is plausible that rac-Galaxolidone Lactol itself can be oxidized

to the corresponding lactone, which can then undergo further hydroxylation.

Photodegradation
Galaxolide has been shown to be susceptible to photodegradation under UV irradiation.[1] The

lactone is a significant photoproduct. It is anticipated that rac-Galaxolidone Lactol would also

exhibit sensitivity to light, potentially leading to the formation of the lactone or other degradation

products through radical-mediated pathways.

The following diagram illustrates the potential degradation pathways of rac-Galaxolidone Lactol

based on the degradation of its parent compound and general chemical principles.
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Potential Degradation Pathways

Summary of Degradation Products from Parent
Compound
While specific quantitative data for the degradation of rac-Galaxolidone Lactol is limited,

studies on its parent compound, Galaxolide, provide valuable insights into potential

transformation products. Table 2 summarizes the identified degradation products of Galaxolide

from oxidative and irradiation processes.

Table 2: Identified Transformation Products (TPs) of Galaxolide (HHCB) under Oxidative and

Irradiation Stress
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Transformatio
n Product (TP)

Molecular
Formula

m/z
Stress
Condition

Reference

HHCB-lactone

(Galaxolidone)
C₁₈H₂₄O₂ 272 Ozone, UV [1][2]

Hydroxy-HHCB-

lactone
C₁₈H₂₄O₃ 288 Ozone, UV [1]

Dihydroxy-

HHCB-lactone
C₁₈H₂₄O₄ 304 Ozone [1]

Various other

TPs
- - Ozone, UV [1]

Experimental Protocols
Detailed experimental protocols for forced degradation studies of rac-Galaxolidone Lactol are

not available in the literature. However, a general protocol can be designed based on ICH

guidelines and methodologies used for the parent compound, Galaxolide.

Proposed Protocol for Forced Degradation Study
The following workflow outlines a proposed experimental design for a forced degradation study

of rac-Galaxolidone Lactol.
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Proposed Experimental Workflow for Forced Degradation Study
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Proposed Experimental Workflow
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Detailed Methodologies:

Materials:rac-Galaxolidone Lactol reference standard, HPLC-grade acetonitrile, methanol,

and water, hydrochloric acid, sodium hydroxide, and hydrogen peroxide.

Instrumentation: A validated stability-indicating UPLC-MS/MS system is recommended for

the separation and quantification of the parent compound and its degradation products.

Hydrolytic Degradation:

Prepare solutions of rac-Galaxolidone Lactol in 0.1 M HCl, 0.1 M NaOH, and purified

water.

Incubate the solutions at a controlled temperature (e.g., 60°C).

Withdraw aliquots at predetermined time intervals (e.g., 0, 2, 4, 8, 24 hours).

Neutralize the acidic and basic samples before analysis.

Oxidative Degradation:

Prepare a solution of rac-Galaxolidone Lactol in a mixture of water/acetonitrile and 3%

hydrogen peroxide.

Keep the solution at room temperature.

Withdraw aliquots at specified time points.

Thermal Degradation:

Expose a solid sample of rac-Galaxolidone Lactol to elevated temperature (e.g., 60°C) in a

stability chamber.

Dissolve samples at various time points for analysis.

Photodegradation:
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Expose a solution of rac-Galaxolidone Lactol to UV and visible light in a photostability

chamber.

A control sample should be kept in the dark.

Analyze samples at different time intervals.

Conclusion
While rac-Galaxolidone Lactol is considered a relatively stable transformation product of

Galaxolide, it is susceptible to degradation under forced conditions, including hydrolysis,

oxidation, and photolysis. The primary degradation pathways likely involve ring-opening of the

cyclic hemiacetal to a hydroxy aldehyde, oxidation to the corresponding lactone, and

subsequent hydroxylation. Further research is required to obtain quantitative stability data and

to fully elucidate the degradation pathways and identify all transformation products. The

proposed experimental protocol provides a framework for conducting comprehensive forced

degradation studies to address these knowledge gaps, which is crucial for ensuring the quality,

safety, and stability of products containing this ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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